Cas no 2228609-98-9 (1-(2-{4-(difluoromethyl)sulfanylphenyl}propan-2-yl)cyclopropan-1-amine)

• Product Name: 1-(2-{4-(difluoromethyl)sulfanylphenyl}propan-2-yl)cyclopropan-1-amine
• CAS No: 2228609-98-9
• MF: C₁₃H₁₇F₂NS
• MW: 257.342589139938
• CID: 6000208
• PubChem ID: 165854137
• Update Time: 2025-05-22

1-(2-{4-(difluoromethyl)sulfanylphenyl}propan-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-{4-(difluoromethyl)sulfanylphenyl}propan-2-yl)cyclopropan-1-amine
• EN300-1951781
• 1-(2-{4-[(difluoromethyl)sulfanyl]phenyl}propan-2-yl)cyclopropan-1-amine
• 2228609-98-9

• Inchi： 1S/C13H17F2NS/c1-12(2,13(16)7-8-13)9-3-5-10(6-4-9)17-11(14)15/h3-6,11H,7-8,16H2,1-2H3
• InChI Key： MCDJEBHZIXWNKL-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)C(C)(C)C1(CC1)N

Computed Properties

• Exact Mass: 257.10497704g/mol
• Monoisotopic Mass: 257.10497704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 51.3Ų

Additional information on 1-(2-{4-(difluoromethyl)sulfanylphenyl}propan-2-yl)cyclopropan-1-amine

Comprehensive Overview of 1-(2-{4-(difluoromethyl)sulfanylphenyl}propan-2-yl)cyclopropan-1-amine (CAS No. 2228609-98-9)

The compound 1-(2-{4-(difluoromethyl)sulfanylphenyl}propan-2-yl)cyclopropan-1-amine (CAS No. 2228609-98-9) is a structurally unique molecule that has garnered significant interest in pharmaceutical and agrochemical research. With its distinctive cyclopropylamine core and difluoromethylsulfanyl functional group, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly intrigued by its molecular stability and bioavailability, which make it a promising candidate for further development.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and lipophilicity. The presence of the difluoromethylsulfanyl moiety in 1-(2-{4-(difluoromethyl)sulfanylphenyl}propan-2-yl)cyclopropan-1-amine aligns with this trend, as it may improve the compound's interaction with biological targets. This feature has sparked discussions in forums and scientific communities, where users frequently search for terms like "fluorine in drug design" and "sulfur-containing pharmaceuticals."

The cyclopropylamine segment of the molecule is another critical aspect driving its popularity. Cyclopropylamines are known for their role in modulating enzyme activity, particularly in the context of central nervous system (CNS) therapeutics. This has led to increased inquiries about "cyclopropylamine derivatives" and "amine-based bioactive molecules" in academic and industrial research circles. The compound's potential as a precursor for novel therapeutics further underscores its relevance in modern chemistry.

From a synthetic perspective, 1-(2-{4-(difluoromethyl)sulfanylphenyl}propan-2-yl)cyclopropan-1-amine poses intriguing challenges and opportunities. Chemists are exploring efficient routes to its synthesis, with a focus on green chemistry principles and atom economy. These efforts resonate with the growing emphasis on sustainable practices in chemical manufacturing, a topic frequently searched under keywords like "eco-friendly synthesis" and "sustainable pharmaceuticals."

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its structure and purity, which are critical for regulatory approval and industrial application. Online searches often include queries like "analytical methods for amine compounds" and "structural elucidation of fluorinated molecules," reflecting the broader interest in these methodologies.

In summary, 1-(2-{4-(difluoromethyl)sulfanylphenyl}propan-2-yl)cyclopropan-1-amine (CAS No. 2228609-98-9) represents a fascinating intersection of fluorine chemistry, amine functionality, and structural complexity. Its potential applications in drug development and material science continue to attract attention, making it a subject of ongoing research and discussion. As the scientific community delves deeper into its properties, this compound is poised to play a pivotal role in advancing innovative chemical solutions.